Cas no 2253639-15-3 (Pentanamide, 2-amino-5-methoxy-N,N-dimethyl-, hydrochloride (1:1))

• Product Name: Pentanamide, 2-amino-5-methoxy-N,N-dimethyl-, hydrochloride (1:1)
• CAS No: 2253639-15-3
• MF: C₈H₁₉ClN₂O₂
• MW: 210.701661348343
• CID: 6561574
• Update Time: 2025-07-02

Pentanamide, 2-amino-5-methoxy-N,N-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 2-amino-5-methoxy-N,N-dimethyl-, hydrochloride (1:1)

• Inchi： 1S/C8H18N2O2.ClH/c1-10(2)8(11)7(9)5-4-6-12-3;/h7H,4-6,9H2,1-3H3;1H
• InChI Key： HPTURFOELUKSOT-UHFFFAOYSA-N
• SMILES： C(N)(CCCOC)C(=O)N(C)C.Cl

Additional information on Pentanamide, 2-amino-5-methoxy-N,N-dimethyl-, hydrochloride (1:1)

Exploring Pentanamide, 2-amino-5-methoxy-N,N-dimethyl-, hydrochloride (1:1) (CAS No. 2253639-15-3): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, Pentanamide, 2-amino-5-methoxy-N,N-dimethyl-, hydrochloride (1:1) (CAS No. 2253639-15-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its amino and methoxy functional groups, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its hydrochloride salt form enhances solubility, making it a viable candidate for further studies in drug development and material science.

The molecular structure of Pentanamide, 2-amino-5-methoxy-N,N-dimethyl-, hydrochloride (1:1) features a pentanamide backbone, which is a common motif in peptidomimetics and small-molecule therapeutics. The presence of the dimethylamino group contributes to its basicity, while the methoxy substituent influences its electronic properties and reactivity. Researchers often investigate such compounds for their potential in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and metabolic diseases, which are currently trending topics in biomedical research.

One of the key reasons CAS No. 2253639-15-3 is under scrutiny is its relevance to structure-activity relationship (SAR) studies. Scientists are keen to understand how modifications to its core structure affect its binding affinity and selectivity. This aligns with the growing demand for precision medicine and personalized therapeutics, as highlighted by recent advancements in AI-driven drug discovery. The compound’s potential as a scaffold for drug design makes it a valuable subject for computational chemistry and high-throughput screening.

From a synthetic chemistry perspective, the preparation of Pentanamide, 2-amino-5-methoxy-N,N-dimethyl-, hydrochloride (1:1) involves multi-step organic reactions, including amidation and N-alkylation. These processes are critical for achieving high purity and yield, which are essential for downstream applications. The compound’s stability under various conditions is also a topic of interest, particularly for researchers working on formulation development and drug delivery systems.

In the context of green chemistry, there is increasing focus on optimizing the synthesis of compounds like CAS No. 2253639-15-3 to minimize environmental impact. This resonates with the broader scientific community’s push toward sustainable practices and reducing chemical waste. Innovations such as catalytic methods and solvent-free reactions are being explored to enhance the efficiency of producing such molecules.

Another area where Pentanamide, 2-amino-5-methoxy-N,N-dimethyl-, hydrochloride (1:1) finds relevance is in academic research and teaching laboratories. Its well-defined structure and reactivity make it an excellent model compound for educating students about organic synthesis and spectroscopic analysis. With the rise of online learning platforms and virtual labs, such compounds are increasingly used in digital educational tools to demonstrate chemical principles.

Looking ahead, the potential applications of CAS No. 2253639-15-3 extend beyond traditional pharmaceuticals. Its derivatives could play a role in agrochemicals, cosmeceuticals, and even material science, where functionalized amides are used to create polymers with tailored properties. As interdisciplinary research gains momentum, the versatility of this compound will likely be explored in new and innovative ways.

In summary, Pentanamide, 2-amino-5-methoxy-N,N-dimethyl-, hydrochloride (1:1) (CAS No. 2253639-15-3) represents a fascinating intersection of chemistry, biology, and technology. Its study not only advances our understanding of molecular interactions but also contributes to the development of next-generation therapeutics and sustainable chemical processes. For researchers and industry professionals alike, this compound offers a wealth of opportunities to explore and innovate.